Cas no 1361586-91-5 (2,4-Bis(3,4,5-trichlorophenyl)-3-methoxy-6-(trifluoromethyl)pyridine)

• Product Name: 2,4-Bis(3,4,5-trichlorophenyl)-3-methoxy-6-(trifluoromethyl)pyridine
• CAS No: 1361586-91-5
• MF: C₁₉H₈Cl₆F₃NO
• MW: 535.986129760742
• CID: 4968476
• Update Time: 2025-06-29

2,4-Bis(3,4,5-trichlorophenyl)-3-methoxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(3,4,5-trichlorophenyl)-3-methoxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C19H8Cl6F3NO/c1-30-18-9(7-2-10(20)15(24)11(21)3-7)6-14(19(26,27)28)29-17(18)8-4-12(22)16(25)13(23)5-8/h2-6H,1H3
• InChI Key： VXAYUCNDOOMWDZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=C(C(F)(F)F)N=C(C2C=C(C(=C(C=2)Cl)Cl)Cl)C=1OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 563
• XLogP3: 8.8
• Topological Polar Surface Area: 22.1

Additional information on 2,4-Bis(3,4,5-trichlorophenyl)-3-methoxy-6-(trifluoromethyl)pyridine

2,4-Bis(3,4,5-Trichlorophenyl)-3-Methoxy-6-(Trifluoromethyl)Pyridine: A Comprehensive Overview

2,4-Bis(3,4,5-Trichlorophenyl)-3-Methoxy-6-(Trifluoromethyl)Pyridine, identified by the CAS No. 1361586-91-5, is a complex organic compound with a unique molecular structure that has garnered significant attention in various scientific and industrial domains. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a six-membered ring containing one nitrogen atom. The presence of multiple substituents on the pyridine ring imparts distinctive chemical properties and functional versatility to this compound.

The molecular structure of 2,4-Bis(3,4,5-Trichlorophenyl)-3-Methoxy-6-(Trifluoromethyl)Pyridine is characterized by the substitution of two trichlorophenyl groups at positions 2 and 4 of the pyridine ring. Additionally, a methoxy group (-OCH₃) is attached at position 3, while a trifluoromethyl group (-CF₃) is present at position 6. These substituents significantly influence the electronic properties of the molecule, making it suitable for various applications in fields such as pharmacology, agrochemistry, and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic aromatic substitution and coupling reactions. Researchers have explored various reaction pathways to optimize the yield and purity of this compound. For instance, studies have demonstrated that the use of transition metal catalysts can enhance the efficiency of cross-coupling reactions involved in its synthesis.

The unique combination of substituents in 2,4-Bis(3,4,5-Trichlorophenyl)-3-Methoxy-6-(Trifluoromethyl)Pyridine endows it with remarkable electronic and steric properties. The trichlorophenyl groups contribute to high stability and resistance to chemical degradation due to their electron-withdrawing nature. Conversely, the methoxy group introduces electron-donating effects at position 3, which can influence reactivity in subsequent reactions.

The trifluoromethyl group at position 6 imparts additional functionality by introducing fluorine atoms into the molecule. Fluorinated compounds are known for their unique physical and chemical properties, including enhanced thermal stability and lipophilicity. These attributes make this compound an attractive candidate for applications requiring high stability under extreme conditions.

In terms of applications, 2,4-Bis(3,4,5-Trichlorophenyl)-3-Methoxy-6-(Trifluoromethyl)Pyridine has shown promise in several areas:

• Pharmaceuticals: The compound's structural features make it a potential lead molecule for drug discovery programs targeting specific biological pathways or receptors.
• Pesticides: Its stability and reactivity suggest potential use as an active ingredient in agrochemical formulations aimed at pest control.
• Materials Science: The compound's electronic properties could be exploited in the development of advanced materials such as semiconductors or optoelectronic devices.

Ongoing research continues to explore novel applications for this compound while addressing challenges related to its synthesis and scalability. Collaborative efforts between academic institutions and industrial research labs are driving innovation in this field.

In conclusion,2,4-Bis(3,4,5-Trichlorophenyl)-3-Methoxy-6-(Trifluoromethyl)Pyridine, CAS No. 1361586-91-5 represents a significant advancement in organic chemistry with vast potential across multiple industries. As research progresses further into its properties and applications,
this compound is poised to play a pivotal role in shaping future innovations in science and technology.